Cas no 1609396-06-6 (Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide)

Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide is a synthetic organic compound featuring a piperazine core with a methyl ester and oxo functional group. Its hydrobromide salt form enhances stability and solubility, making it suitable for pharmaceutical and research applications. The compound’s structural versatility allows for potential use as an intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry. The presence of the ester group facilitates further derivatization, while the piperazine moiety contributes to its binding affinity in drug design. Its well-defined crystalline properties ensure consistent purity, supporting reliable experimental and industrial use. This compound is primarily employed in specialized organic synthesis and drug development processes.
Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide structure
1609396-06-6 structure
Product Name:Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide
CAS No:1609396-06-6
MF:C8H15BrN2O3
MW:267.120301485062
MDL:MFCD13193922
CID:4608203
Update Time:2025-10-28

Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide Chemical and Physical Properties

Names and Identifiers

    • methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide
    • methyl 2-(3-methyl-2-oxopiperazin-1-yl)acetate;hydrobromide
    • Methyl(3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide
    • Methyl2-(3-methyl-2-oxopiperazin-1-yl)acetatehydrobromide
    • Methyl 2-(3-methyl-2-oxopiperazin-1-yl)acetate hydrobromide
    • Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide
    • MDL: MFCD13193922
    • Inchi: 1S/C8H14N2O3.BrH/c1-6-8(12)10(4-3-9-6)5-7(11)13-2;/h6,9H,3-5H2,1-2H3;1H
    • InChI Key: YUVRLMVJQMIYEK-UHFFFAOYSA-N
    • SMILES: Br.O=C1C(C)NCCN1CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Topological Polar Surface Area: 58.6

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Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide Related Literature

Additional information on Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide

Methyl (3-methyl-2-oxo-1-piperazinyl)acetate Hydrobromide: A Comprehensive Overview

Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide (CAS No. 1609396-06-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as a piperazine derivative, is widely studied for its potential applications in drug development and synthesis. Its unique molecular structure, combining a methyl ester and a piperazine ring, makes it a valuable intermediate in the synthesis of more complex molecules.

The hydrobromide salt form of this compound enhances its stability and solubility, which is crucial for laboratory and industrial applications. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs). The compound's CAS number 1609396-06-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide is its potential use in the development of central nervous system (CNS) drugs. The piperazine moiety is a common feature in many CNS-active compounds, and this derivative could play a pivotal role in creating new therapeutic agents. Additionally, its ester group offers versatility for further chemical modifications, making it a favorite among medicinal chemists.

From a market perspective, the demand for high-purity piperazine derivatives like this one is on the rise. Pharmaceutical companies and research institutions are increasingly sourcing such compounds for their R&D projects. The CAS 1609396-06-6 is often associated with searches for custom synthesis and bulk procurement, indicating its commercial significance.

In terms of synthesis, Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide is typically produced through multi-step organic reactions involving piperazine precursors and esterification processes. The hydrobromide salt is then formed to improve the compound's properties. Researchers emphasize the importance of optimized reaction conditions to achieve high yields and purity, which are critical for its intended applications.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are well-documented in scientific literature. These properties are essential for formulators and chemists working on drug delivery systems and other advanced applications. The methyl ester group in particular contributes to its reactivity, enabling further derivatization as needed.

Another area of interest is the potential of Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide in peptide chemistry. The compound's structure allows it to act as a protecting group or a spacer in peptide synthesis, expanding its utility beyond small-molecule drug development. This versatility aligns with current trends in bioconjugation and targeted drug delivery, which are hot topics in pharmaceutical research.

Quality control is paramount when working with CAS 1609396-06-6. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity. Suppliers and manufacturers must adhere to strict Good Manufacturing Practices (GMP) to meet the demands of the pharmaceutical industry.

Looking ahead, the future of Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide appears promising. As drug discovery efforts continue to evolve, the need for specialized intermediates like this one will only increase. Its compatibility with green chemistry principles and potential for scalable synthesis further enhance its appeal to the scientific community.

In conclusion, Methyl (3-methyl-2-oxo-1-piperazinyl)acetate hydrobromide (CAS No. 1609396-06-6) stands out as a valuable compound in modern chemistry. Its diverse applications, from pharmaceutical intermediates to peptide synthesis, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative therapeutic solutions.

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